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Compound of Interest

Compound Name: Odanacatib

Cat. No.: B1684667

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and
experimental protocols for the investigational cathepsin K inhibitor, Odanacatib. The
information is intended to guide researchers in designing and executing preclinical studies to
evaluate the efficacy and mechanism of action of Odanacatib in the context of osteoporosis

and other bone-related disorders.

Odanacatib Dosage and Administration in Research

Odanacatib has been evaluated in various preclinical and clinical studies, with dosages and
administration routes tailored to the specific research model and objectives.

Table 1: Odanacatib Dosage in Preclinical Studies
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Administration

Animal Model Dosage Study Focus Reference
Route
Pharmacokinetic
Rat 10 mg/kg Oral (p.o.)
s
Suppression of
Oral (p.o.), once
Rat 30 mg/kg ) bone turnover [1]
daily
markers
Pharmacokinetic
Dog 5 mg/kg Oral (p.o.)
s
Pharmacokinetic
Rhesus Monkey 5 mg/kg Oral (p.0.)

Ovariectomized 6 mg/kg or 30

Rhesus Monkey mg/kg

Oral (p.o.), once

daily

Prevention of

[2]

bone loss

Table 2: Odanacatib Dosage in Clinical Trials
(Postmenopausal Women)
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Administration o
Dosage — Study Phase Key Findings Reference
oute

Well-tolerated;

sustained
5, 25, 50, or 100 Oral (p.o.), once suppression of
Phase | , [31[4]
mg weekly bone resorption

markers at =25

mg.

Well-tolerated:;

sustained
0.5,2.5, 0r 10 Oral (p.0.), once suppression of
) Phase | ) [3][4]
mg daily bone resorption

markers at =2.5

mg.

Dose-related
3,10, 25, or 50 Oral (p.o.), once increases in
Phase Il ) [31[5]
mg weekly Bone Mineral

Density (BMD).

Reduced risk of

vertebral, hip,
Oral (p.o.), once
50 mg Phase Il and non- [6]
weekly vertebral

fractures.

Mechanism of Action: Cathepsin K Inhibition

Odanacatib is a selective and reversible inhibitor of cathepsin K, a cysteine protease highly
expressed in osteoclasts.[7][8] Cathepsin K is the primary enzyme responsible for the
degradation of type | collagen, the main organic component of the bone matrix.[7] By inhibiting
cathepsin K, Odanacatib reduces bone resorption without significantly affecting osteoclast
number or viability.[8][9] This mechanism of action helps to uncouple bone resorption from
bone formation, leading to a net increase in bone mass.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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